Cas no 832741-30-7 (<br>4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile)

• Product Name: <br>4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile
• CAS No: 832741-30-7
• MF: C₁₃H₆F₄N₂S
• MW: 298.258755207062
• CID: 3058311
• PubChem ID: 17024879
• Update Time: 2025-06-09

<br>4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile
• 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbonitrile
• 4-(4-fluorophenyl)-2-sulfanylidene-6-(trifluoromethyl)-3H-pyridine-3-carbonitrile
• 4-(4-fluorophenyl)-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyridine-3-carbonitrile
• 832741-30-7
• 4-(4-FLUOROPHENYL)-2-THIOXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-3-PYRIDINECARBONITRILE
• STK313397
• AKOS000306306

• MDL： MFCD04967425
• Inchi： 1S/C13H6F4N2S/c14-8-3-1-7(2-4-8)9-5-11(13(15,16)17)19-12(20)10(9)6-18/h1-5,10H
• InChI Key： ZLLVXEGUAAGAPD-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)C(=CC(C(F)(F)F)=N1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 298.01878202Da
• Monoisotopic Mass: 298.01878202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Additional information on <br>4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile

Comprehensive Overview of 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile (CAS No. 832741-30-7)

The compound 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile (CAS No. 832741-30-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a fluoro-phenyl group, a thioxo moiety, and a trifluoromethyl substitution, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's trifluoromethyl group is especially noteworthy, as it is frequently explored in the development of antiviral and anti-inflammatory agents, aligning with current global health trends.

The thioxo functional group in this molecule also opens doors to diverse chemical transformations, enabling the creation of sulfur-containing derivatives. Sulfur heterocycles are pivotal in designing enzyme inhibitors and receptor modulators, which are hot topics in precision medicine. Moreover, the nitrile group offers additional reactivity, facilitating the synthesis of amides, acids, and other pharmacophores. Such versatility makes this compound a valuable asset in high-throughput screening campaigns.

From an industrial perspective, 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader shift toward eco-friendly manufacturing practices, a priority for regulatory agencies and corporations alike.

Another area of interest is the compound's potential role in crop protection. Fluorinated pyridines are increasingly used in agrochemicals due to their ability to enhance pesticide efficacy and reduce environmental persistence. The trifluoromethyl and thioxo groups in this molecule could contribute to novel herbicides or fungicides, addressing the urgent need for sustainable agricultural solutions amid climate change challenges.

In summary, 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-2,3-dihydro-pyridine-3-carbo nitrile (CAS No. 832741-30-7) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields prioritizing molecular innovation and sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.